remangiflavanone A

• Molecular Formula: C25H28O5
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-5-enyl]-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C25H28O5/c1-14(2)5-6-17(15(3)4)11-19-20(27)12-21(28)24-22(29)13-23(30-25(19)24)16-7-9-18(26)10-8-16/h7-10,12,17,23,26-28H,1,3,5-6,11,13H2,2,4H3/t17-,23+/m1/s1
• InChI Key: NPTHXJUVZWZDJB-HXOBKFHXSA-N
• Isomeric SMILES: CC(=C)CC[C@H](CC1=C2C(=C(C=C1O)O)C(=O)C[C@H](O2)C3=CC=C(C=C3)O)C(=C)C
• Canonical SMILES: CC(=C)CCC(CC1=C2C(=C(C=C1O)O)C(=O)CC(O2)C3=CC=C(C=C3)O)C(=C)C
• synonyms: emangi-flavanone A; remangiflavanone A

Description

Remangiflavanone A is a trihydroxyflavanone that is (2S)-flavanone substituted by hydroxy groups at positions 5, 7 and 4' and a lavandulyl group at position 8. Isolated from Physena madagascariensis, it exhibits antibacterial activity. It has a role as a metabolite and an antibacterial agent. It is a trihydroxyflavanone and a member of 4'-hydroxyflavanones.

Scientific Research Applications

Cytotoxic Activity

Remangiflavanone A, along with other flavanones, has been isolated from Physena madagascariensis and evaluated for its cytotoxicity. These compounds have shown significant activity against human ovarian cancer cell lines, with one of the compounds demonstrating notable efficacy (Cao et al., 2006).

Anti-Inflammatory and Antioxidant Effects

Flavanones, including remangiflavanone A, have been a focus in research for their potential anti-inflammatory and antioxidant properties. Studies have demonstrated their effectiveness in various traditional medicine applications, showing promising results in the treatment of inflammatory conditions and related diseases (Bustos-Salgado et al., 2021).

Antidiabetic Properties

Flavanones, as a group that includes remangiflavanone A, have been implicated in the management and prevention of diabetes and its complications. These compounds influence glucose metabolism and lipid profiles, offering protective effects against diseases like obesity and diabetes (Vinayagam & Xu, 2015).

Apoptotic and Anticancer Activities

Studies have shown that certain hydroxyflavanones, related to remangiflavanone A, induce apoptosis in cancer cells, including colon cancer cell lines. These compounds upregulate genes associated with apoptosis and cell cycle inhibition, suggesting a potential for anticancer therapy (Shin et al., 2012).

Hair Loss Treatment

Flavanones like remangiflavanone A have been studied for their role in treating hair loss conditions such as androgenic alopecia. They have been found to stimulate hair growth and improve hair anchoring strength (Nagasawa et al., 2016).

Antibacterial Activity

Research has also explored the antibacterial activity of various flavanones against pathogens like methicillin-resistant Staphylococcus aureus (MRSA). These studies provide insight into the potential use of flavanones in combating resistant bacterial infections (Tsuchiya et al., 1997).

Chemopreventive Effects

Flavonoids from sources like Citrus reticulata have been shown to inhibit cancer cell proliferation and migration, suggesting potential roles in cancer prevention and therapy. These flavonoids, which include remangiflavanone A, display significant antiproliferative activity against various cancer cells (Zhang et al., 2014).

Neuroprotective Properties

Flavanones have been identified for their neuroprotective effects, particularly through mechanisms involving the Nrf2/HO-1 axis. This suggests their potential use in treating neurodegenerative disorders (Habtemariam, 2019).